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Compound of Interest

Compound Name: 1,7-Dichloroheptane

Cat. No.: B1582780

An In-Depth Technical Guide to 1,7-Dichloroheptane: Properties, Synthesis, and Applications

Introduction

1,7-Dichloroheptane is a bifunctional organochlorine compound belonging to the
dichlorohaloalkane class. Its defining feature is a seven-carbon aliphatic chain with chlorine
atoms at the terminal positions (1 and 7). This symmetrical structure provides two reactive sites
at opposite ends of a flexible hydrocarbon linker, making it a valuable and versatile
intermediate in organic synthesis.[1] Its utility is particularly pronounced in the construction of
larger, more complex molecular architectures, serving as a foundational building block in fields
ranging from polymer chemistry to pharmaceutical drug discovery.[1][2][3] This guide provides
a comprehensive technical overview of its chemical properties, a detailed synthesis protocol,
key applications, and essential safety guidelines for researchers and drug development
professionals.

Chemical Identity and Properties

Accurate identification and understanding of a compound's physicochemical properties are
fundamental to its effective use in a laboratory setting.

Chemical Structure and Identifiers

The structure of 1,7-dichloroheptane consists of a heptane backbone with two chlorine
substituents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. chembk.com [chembk.com]

3. nbinno.com [nbinno.com]

« To cite this document: BenchChem. [molecular weight and formula of 1,7-dichloroheptane].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582780#molecular-weight-and-formula-of-1-7-
dichloroheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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